4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)azetidin-2-one
• InChI: InChI=1S/C24H22FNO5/c1-28-18-9-11-19(12-10-18)31-23-22(15-4-13-20(29-2)21(14-15)30-3)26(24(23)27)17-7-5-16(25)6-8-17/h4-14,22-23H,1-3H3
• InChI Key: AXOIHXKCXIFERC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2C(N(C2=O)C3=CC=C(C=C3)F)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H22FNO5
• Molecular Weight: 423.4 g/mol

Description

4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone, also known as AZD8055, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of mTOR (mammalian target of rapamycin) inhibitors, which are known to play a crucial role in regulating cell growth and proliferation.

Mechanism of Action

4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone exerts its therapeutic effects by inhibiting the mTOR signaling pathway, which plays a crucial role in regulating cell growth and proliferation. mTOR is a serine/threonine kinase that exists in two distinct complexes, mTORC1 and mTORC2. 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone selectively inhibits mTORC1, leading to the inhibition of protein synthesis and cell growth.
Biochemical and Physiological Effects:
4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone has been found to have several biochemical and physiological effects. In cancer cells, 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone inhibits the mTORC1 signaling pathway, leading to the inhibition of protein synthesis and cell growth. In addition, 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone has been found to induce autophagy, a process by which cells degrade and recycle damaged proteins and organelles. This process can lead to the death of cancer cells.

Advantages and Limitations for Lab Experiments

4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone has several advantages as a research tool. It is a potent and selective mTORC1 inhibitor, making it an ideal tool for studying the mTOR signaling pathway. In addition, it has been found to be effective in inhibiting the growth of various cancer cell lines, making it a valuable tool for studying cancer biology.
However, there are also some limitations to the use of 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone in lab experiments. It has a relatively short half-life, which can make it difficult to maintain a consistent level of inhibition over time. In addition, it has been found to have off-target effects on other kinases, which can complicate data interpretation.

Future Directions

There are several future directions for research on 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone. One area of research is the development of more potent and selective mTOR inhibitors. Another area of research is the identification of biomarkers that can predict the response of cancer cells to mTOR inhibitors. Finally, there is a need for more studies to investigate the potential therapeutic applications of 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.
Conclusion:
In conclusion, 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. It selectively inhibits the mTORC1 signaling pathway, leading to the inhibition of protein synthesis and cell growth. 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone has several advantages as a research tool, but also has some limitations. There are several future directions for research on 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone, including the development of more potent and selective mTOR inhibitors and the identification of biomarkers that can predict the response of cancer cells to mTOR inhibitors.

Scientific Research Applications

4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. In cancer, mTOR inhibitors have been shown to inhibit tumor growth and induce apoptosis in cancer cells. 4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-(4-methoxyphenoxy)-2-azetidinone has been found to be effective in inhibiting the growth of various cancer cell lines, including breast cancer, prostate cancer, and glioblastoma.